Cas no 2168314-18-7 (N-methyl-3-(trifluoromethyl)cyclobutanamine)

• Product Name: N-methyl-3-(trifluoromethyl)cyclobutanamine
• CAS No: 2168314-18-7
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 5106185
• Update Time: 2026-03-03

N-methyl-3-(trifluoromethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, N-methyl-3-(trifluoromethyl)-
• N-methyl-3-(trifluoromethyl)cyclobutanamine

• Inchi： 1S/C6H10F3N/c1-10-5-2-4(3-5)6(7,8)9/h4-5,10H,2-3H2,1H3
• InChI Key： GOWSOGFYNDJURW-UHFFFAOYSA-N
• SMILES： C1(NC)CC(C(F)(F)F)C1

Additional information on N-methyl-3-(trifluoromethyl)cyclobutanamine

Research Brief on N-methyl-3-(trifluoromethyl)cyclobutanamine (CAS: 2168314-18-7): Recent Advances and Applications

N-methyl-3-(trifluoromethyl)cyclobutanamine (CAS: 2168314-18-7) is a fluorinated cyclobutane derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural and physicochemical properties. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of N-methyl-3-(trifluoromethyl)cyclobutanamine via a [2+2] cycloaddition strategy, followed by selective N-methylation. The trifluoromethyl group was found to enhance metabolic stability and improve blood-brain barrier permeability, making this compound particularly valuable for CNS-targeted drug design. Researchers also reported its successful incorporation into novel dopamine D3 receptor ligands, demonstrating improved selectivity profiles compared to non-fluorinated analogs.

In the context of enzyme inhibition, a recent patent application (WO2023056121) disclosed the use of N-methyl-3-(trifluoromethyl)cyclobutanamine as a key intermediate in the development of potent histone deacetylase (HDAC) inhibitors. The trifluoromethyl group was shown to contribute to enhanced binding affinity through favorable hydrophobic interactions with the enzyme's active site. Preliminary in vivo data indicated promising antitumor activity in xenograft models, with improved pharmacokinetic properties attributed to the compound's structural features.

Structural-activity relationship (SAR) studies have revealed that the cyclobutane ring in N-methyl-3-(trifluoromethyl)cyclobutanamine provides optimal conformational restraint for target engagement while maintaining sufficient flexibility for drug-like properties. The compound's logP and polar surface area were found to be within ideal ranges for oral bioavailability, as demonstrated in a 2024 ADMET profiling study published in Bioorganic & Medicinal Chemistry Letters.

Emerging applications in positron emission tomography (PET) tracer development have also been reported, with fluorine-18 labeled derivatives of N-methyl-3-(trifluoromethyl)cyclobutanamine showing excellent brain uptake and target specificity in preclinical models of neurodegenerative diseases. This represents a significant advancement in neuroimaging probe development, as highlighted in a recent presentation at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a precursor for antiviral agents and inflammation modulators. The unique electronic effects of the trifluoromethyl group appear to facilitate diverse molecular interactions, making N-methyl-3-(trifluoromethyl)cyclobutanamine a particularly versatile scaffold in medicinal chemistry. Future directions include optimization of synthetic routes for large-scale production and further investigation of its metabolites and safety profile.